Cas no 2097945-49-6 (2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one)

• Product Name: 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one
• CAS No: 2097945-49-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4773825
• Update Time: 2025-10-30

2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one
• 2-amino-1-[4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl]propan-1-one
• 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one

• Inchi： 1S/C12H22N2O2/c1-9(13)11(16)14-6-10(7-15)12(8-14)4-2-3-5-12/h9-10,15H,2-8,13H2,1H3
• InChI Key： AQBIFZYZNZRPBL-UHFFFAOYSA-N
• SMILES： OCC1CN(C(C(C)N)=O)CC21CCCC2

Computed Properties

• Exact Mass: 226.168127949 g/mol
• Monoisotopic Mass: 226.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.32
• XLogP3: 0.2
• Topological Polar Surface Area: 66.6

Additional information on 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one

Introduction to 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one (CAS No. 2097945-49-6)

2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one (CAS No. 2097945-49-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and amino functional group, holds potential for various therapeutic applications, particularly in the areas of neurodegenerative diseases and central nervous system (CNS) disorders.

The spirocyclic structure of 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one is a key feature that contributes to its biological activity. Spirocyclic compounds are known for their enhanced stability and improved pharmacokinetic properties, making them attractive candidates for drug development. The presence of the amino group further enhances the compound's ability to interact with biological targets, such as receptors and enzymes, thereby modulating their activity.

Recent studies have highlighted the potential of 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the progressive loss of neuronal function, and current therapeutic options are limited. The unique structure of this compound allows it to cross the blood-brain barrier (BBB) efficiently, a critical factor for drugs targeting the CNS.

In preclinical studies, 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one has demonstrated promising results in animal models of neurodegeneration. It has been shown to exhibit neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. Additionally, the compound has been found to modulate key signaling pathways involved in neurodegeneration, such as the PI3K/Akt and MAPK pathways.

The hydroxymethyl group in 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one plays a crucial role in its pharmacological activity. This functional group enhances the compound's solubility and bioavailability, which are essential for effective drug delivery. Furthermore, the hydroxymethyl group may participate in hydrogen bonding interactions with target proteins, contributing to the compound's high binding affinity.

From a synthetic perspective, 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one can be prepared through a series of well-defined chemical reactions. The synthesis typically involves the formation of the spirocyclic core followed by functionalization steps to introduce the amino and hydroxymethyl groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In addition to its potential in neurodegenerative diseases, 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one has also shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as multiple sclerosis and rheumatoid arthritis. The compound's ability to modulate immune responses and reduce inflammation makes it a valuable candidate for further investigation.

The safety profile of 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These findings support its potential for clinical translation and human use.

Overall, 2-Amino-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propan-1-one (CAS No. 2097945-49-6) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable asset in pharmaceutical research and drug discovery efforts.